Cas no 115878-49-4 (Benzene, [(1-chloro-3-phenylpropyl)sulfinyl]-)

• Product Name: Benzene, [(1-chloro-3-phenylpropyl)sulfinyl]-
• CAS No: 115878-49-4
• MF: C₁₅H₁₅ClOS
• MW: 278.797002077103
• CID: 1205201
• PubChem ID: 14045144
• Update Time: 2025-04-20

Benzene, [(1-chloro-3-phenylpropyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(1-chloro-3-phenylpropyl)sulfinyl]-
• [3-(benzenesulfinyl)-3-chloropropyl]benzene
• DTXSID10554948
• 115878-49-4

• Inchi： 1S/C15H15ClOS/c16-15(12-11-13-7-3-1-4-8-13)18(17)14-9-5-2-6-10-14/h1-10,15H,11-12H2
• InChI Key： BIAJWVWGDKYGOC-UHFFFAOYSA-N
• SMILES： ClC(CCC1C=CC=CC=1)S(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 278.05335
• Monoisotopic Mass: 278.0532140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07